3,4,4-Trimethoxypiperidine

• Molecular Formula: C8H17NO3
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 3,4,4-trimethoxypiperidine
• InChI: InChI=1S/C8H17NO3/c1-10-7-6-9-5-4-8(7,11-2)12-3/h7,9H,4-6H2,1-3H3
• InChI Key: PNENYZUTVKQZMH-UHFFFAOYSA-N
• Canonical SMILES: COC1CNCCC1(OC)OC

Description

3,4,4-Trimethoxypiperidine is a useful research compound. Its molecular formula is C8H17NO3 and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 117.7 parts of ethyl 3,4,4-trimethoxy-1-piperidinecarboxylate, 267.3 parts of potassium hydroxide and 720 parts of 2-propanol was stirred and refluxed for 4 hours. The reaction mixture was evaporated. 900 Parts of water were added to the residue and the whole was stirred in a boiling water-bath. The last traces of 2-propanol were removed by evaporation on a Rotavapor. After cooling to 10° C., the product was extracted twice with 280 parts of 1,1'-oxybisethane. The extracts were dried, filtered and evaporated, yielding 62.9 parts (75.4%) of 3,4,4-trimethoxypiperidine as a residue (intermediate 65).

Synthesis routes and methods II

Procedure details

The title compound was prepared by taking tert-butyl 3,4,4-trimethoxypiperidine-1-carboxylate (424 mg, 0.00154 mol) in Methylene chloride (10 mL, 0.2 mol) and adding Trifluoroacetic Acid (1 mL, 0.02 mol). The reaction was stirred for 3 h. The solvent was removed in vacuo and the crude taken to the next step (270 mg, 99%). MS calculated for C8H17NO3: (M+H) 176; found 176.1.